N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C25H20N2O4S/c1-30-19-13-18(14-20(15-19)31-2)24(29)27-25-26-21(16-9-5-3-6-10-16)23(32-25)22(28)17-11-7-4-8-12-17/h3-15H,1-2H3,(H,26,27,29)
• InChI Key: RVOSTYHXLNPYPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=NC(=C(S2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4)OC
• Molecular Formula: C25H20N2O4S
• Molecular Weight: 444.5 g/mol

Description

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as BPT and has been shown to have a variety of biochemical and physiological effects that make it a valuable tool in laboratory experiments.

Scientific Research Applications

Antimicrobial Applications

Research has shown that compounds related to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide exhibit significant antimicrobial properties. A study by Desai et al. (2013) highlighted the synthesis of fluorobenzamides containing thiazole and thiazolidine as antimicrobial analogs, showing potent activity against various bacteria and fungi. This study emphasizes the importance of the fluorine atom at the 4th position of the benzoyl group in enhancing antimicrobial activity (Desai, Rajpara, & Joshi, 2013).

Anticancer Activity

The compound and its derivatives have been explored for their potential in anticancer therapy. Ravinaik et al. (2021) designed and synthesized a series of substituted benzamides, demonstrating moderate to excellent anticancer activity against several cancer cell lines. This research underscores the therapeutic potential of such compounds in cancer treatment (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Anticonvulsant Effects

Compounds incorporating the thiazolidinone moiety have been evaluated for their anticonvulsant effects. A study by Faizi et al. (2017) showed that some synthesized derivatives exhibited considerable anticonvulsant activity, highlighting the role of benzodiazepine receptors in their pharmacological properties (Faizi et al., 2017).

Chemical Synthesis and Material Science

In material science, the related chemical structures have contributed to the development of novel materials. For example, Butt et al. (2005) synthesized novel aromatic polyimides, demonstrating the versatility of benzamide derivatives in creating materials with desirable thermal and solvent resistance properties (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).